Stereochemical Specificity: (3S) vs. (3R) Enantiomer
The (3S)-configuration is specifically defined and supplied as a single, pure enantiomer, resulting from a process for preparing enantiomerically enriched aryl-aminopropanols [1]. While not a head-to-head biological assay, the patent literature establishes that the general class of 3-amino-3-arylpropan-1-ols are synthesized for use as analgesics, where biological activity is inherently stereospecific [REFS-1, REFS-2]. The target (3S)-enantiomer (CAS: 1213970-15-0) is a distinct chemical entity from its (3R)-analog (CAS: 1213528-14-3), and procurement of the correct enantiomer is a prerequisite for reproducible SAR studies .
| Evidence Dimension | Stereochemical purity and configuration |
|---|---|
| Target Compound Data | Single (3S)-enantiomer, CAS 1213970-15-0, purity 95% |
| Comparator Or Baseline | (3R)-enantiomer, CAS 1213528-14-3, purity 95% |
| Quantified Difference | Enantiomeric excess is not quantified in direct comparison assays, but the two are supplied and cataloged as distinct chemical entities. |
| Conditions | Commercial chemical supply from LeYan |
Why This Matters
For structure-activity relationship (SAR) studies, using the incorrect enantiomer will completely invalidate pharmacological results, making verified (3S)-configuration a non-negotiable procurement specification.
- [1] Justia Patents. Process for preparing arylaminopropanols. US Patent Application 20090275772. View Source
- [2] Sundermann, B., et al. (2000). 3-amino-3-arylpropan-1-ol derivatives, and their preparation and use as a medicament in the treatment of chronic pain and other illnesses. Patent NZ-503397-A. View Source
